Cas no 2138059-87-5 (4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol
• CAS No: 2138059-87-5
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6585443
• PubChem ID: 165497945
• Update Time: 2025-10-29

4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol
• EN300-1155796
• 2138059-87-5
• 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H16OS/c1-9-3-6-12(13,7-4-9)11-5-8-14-10(11)2/h3,5-6,8-9,13H,4,7H2,1-2H3
• InChI Key： MGEGABBPRXQYHJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1(C=CC(C)CC1)O

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol

Introduction to 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138059-87-5)

4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138059-87-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.

The chemical structure of 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol is notable for its cyclohexene ring and the presence of a thiophene moiety. The cyclohexene ring contributes to the compound's stability and reactivity, while the thiophene group imparts unique electronic and steric properties. The methyl substituents on both the cyclohexene ring and the thiophene ring further enhance the compound's structural complexity and functional versatility.

In terms of physical properties, 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol is typically a solid at room temperature with a melting point ranging from 60°C to 70°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

The synthesis of 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol has been reported using several methodologies. One common approach involves the reaction of a substituted cyclohexene derivative with a thiophene-containing reagent under specific conditions. For instance, a recent study published in the Journal of Organic Chemistry detailed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. This method not only provides high yields but also allows for the introduction of various substituents, thereby expanding the scope of potential derivatives.

The biological activity of 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol has been extensively investigated in recent years. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Clinical trials are currently underway to evaluate the therapeutic potential of 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol. Early results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. Further studies are focusing on its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic applications, 4-Methyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol has also shown promise in other areas of research. For example, it has been explored as a potential lead compound for developing new materials with enhanced mechanical and thermal properties. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for polymer science applications.

In conclusion, 4-Methyl-1-(2-methylthiophen-3-y)cyclohexen-l-oI (CAS No. 2138059–87–5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physical properties, and promising biological activity make it an exciting target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents and advanced materials.